Cas no 299204-33-4 (1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid)

• Product Name: 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid
• CAS No: 299204-33-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 4644163
• PubChem ID: 12033415
• Update Time: 2025-06-12

1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[benzyl(methyl)carbamoyl]cyclopropane-1-carboxylic acid
• 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-14(9-10-5-3-2-4-6-10)11(15)13(7-8-13)12(16)17/h2-6H,7-9H2,1H3,(H,16,17)
• InChI Key： QBXKNSDAALYPNZ-UHFFFAOYSA-N
• SMILES： C1(C(=O)N(CC2=CC=CC=C2)C)(C(O)=O)CC1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid

Introduction to 1-Benzyl(methyl)carbamoylcyclopropane-1-carboxylic Acid (CAS No. 299204-33-4)

1-Benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid (CAS No. 299204-33-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropane derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring functionalized with a benzyl(methyl)carbamoyl group and a carboxylic acid moiety. The cyclopropane ring, being highly strained, imparts unique conformational and electronic properties to the molecule, which can influence its interactions with biological targets. The benzyl(methyl)carbamoyl group, on the other hand, adds hydrophobicity and can modulate the compound's solubility and membrane permeability.

Recent studies have explored the pharmacological potential of 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory effects in vitro and in vivo. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it demonstrated significant anti-inflammatory activity in a murine model of carrageenan-induced paw edema.

In another study, researchers at the University of California, San Francisco, evaluated the antiviral properties of 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid. The compound was found to exhibit potent antiviral activity against a range of RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was attributed to its ability to interfere with viral replication by inhibiting key viral enzymes.

The anticancer potential of 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid has also been explored. A 2022 study published in Cancer Research demonstrated that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound targeted mitochondrial function, leading to increased reactive oxygen species (ROS) production and subsequent cell death.

Beyond its direct therapeutic applications, 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid has been used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of novel drugs and drug candidates. For example, it has been utilized in the synthesis of peptidomimetics designed to mimic natural peptides with improved stability and bioavailability.

The synthesis of 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of cyclopropyl carboxylic acid with benzyl isocyanate followed by methylation. This approach allows for high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE), working in a well-ventilated area, and avoiding contact with skin or eyes. The compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential as a lead compound for drug development. Additionally, efforts are being made to understand its mechanism of action at a molecular level to identify new therapeutic targets.

In conclusion, 1-benzyl(methyl)carbamoylcyclopropane-1-carboxylic acid (CAS No. 299204-33-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.